Cas no 383145-58-2 (N-(3-Chloro-2-piperidinophenyl)-3-nitrobenzenecarboxamide)

• Product Name: N-(3-Chloro-2-piperidinophenyl)-3-nitrobenzenecarboxamide
• CAS No: 383145-58-2
• CID: 4650370
• Update Time: 2025-06-03

N-(3-Chloro-2-piperidinophenyl)-3-nitrobenzenecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-CHLORO-2-PIPERIDINOPHENYL)-3-NITROBENZENECARBOXAMIDE
• N-(3-Chloro-2-piperidinophenyl)-3-nitrobenzenecarboxamide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-Chloro-2-piperidinophenyl)-3-nitrobenzenecarboxamide

Introduction to N-(3-Chloro-2-piperidinophenyl)-3-nitrobenzenecarboxamide (CAS No. 383145-58-2)

N-(3-Chloro-2-piperidinophenyl)-3-nitrobenzenecarboxamide, identified by its CAS number 383145-58-2, is a significant compound in the field of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both chloro and nitro substituents in its molecular structure makes it a versatile intermediate for synthesizing various biologically active molecules.

The compound's structure consists of a benzenecarboxamide moiety linked to a piperidine ring, which is further substituted with a chloro group at the 3-position and a nitro group at the 3-position of the benzene ring. This specific arrangement of functional groups enhances its reactivity and makes it a valuable candidate for further chemical modifications. In recent years, there has been increasing interest in developing novel compounds with such structural features for their potential therapeutic effects.

One of the most compelling aspects of N-(3-Chloro-2-piperidinophenyl)-3-nitrobenzenecarboxamide is its role as a key intermediate in the synthesis of pharmacologically active agents. Researchers have been exploring its utility in creating molecules that exhibit inhibitory effects on various biological targets. For instance, studies have shown that derivatives of this compound can interact with enzymes and receptors involved in inflammatory pathways, making them promising candidates for anti-inflammatory drugs.

The nitro group in the molecular structure of N-(3-Chloro-2-piperidinophenyl)-3-nitrobenzenecarboxamide plays a crucial role in its reactivity. Nitro compounds are well-known for their ability to participate in nucleophilic aromatic substitution reactions, which can be exploited to introduce additional functional groups or to modify existing ones. This property makes it an attractive building block for medicinal chemists looking to design new molecules with tailored biological activities.

In addition to its potential as an intermediate, N-(3-Chloro-2-piperidinophenyl)-3-nitrobenzenecarboxamide has also been studied for its pharmacokinetic properties. The combination of lipophilic and hydrophilic regions in its structure suggests that it may have good oral bioavailability, which is a critical factor for drug efficacy. Furthermore, the presence of both chloro and nitro groups provides multiple sites for chemical modification, allowing researchers to fine-tune the properties of the final drug candidates.

The synthesis of N-(3-Chloro-2-piperidinophenyl)-3-nitrobenzenecarboxamide involves several key steps that highlight the expertise required in organic chemistry. The process typically begins with the preparation of the piperidine derivative, followed by functionalization at the 3-position with a chloro group. Subsequently, nitration of the benzene ring introduces the nitro group at the desired position. Each step requires careful control of reaction conditions to ensure high yield and purity.

The latest research on N-(3-Chloro-2-piperidinophenyl)-3-nitrobenzenecarboxamide has revealed new insights into its potential applications in treating neurological disorders. Studies have demonstrated that certain derivatives of this compound can modulate neurotransmitter activity, suggesting their use as potential therapeutics for conditions such as Alzheimer's disease and Parkinson's disease. The ability to fine-tune the structure of these derivatives allows researchers to optimize their pharmacological profiles for specific therapeutic targets.

The compound's unique structural features also make it an interesting candidate for developing novel antimicrobial agents. Recent studies have shown that derivatives of N-(3-Chloro-2-piperidinophenyl)-3-nitrobenzenecarboxamide can exhibit potent activity against resistant bacterial strains. This is particularly significant in light of the growing problem of antibiotic resistance, where new classes of antimicrobial drugs are urgently needed.

In conclusion, N-(3-Chloro-2-piperidinophenyl)-3-nitrobenzenecarboxamide (CAS No. 383145-58-2) is a versatile and valuable compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an excellent intermediate for synthesizing biologically active molecules. The latest research highlights its promising applications in treating neurological disorders and developing novel antimicrobial agents, underscoring its importance in advancing drug discovery efforts.